Cas no 6282-98-0 (2-Methyl-N,N-dipropan-2-yl-propanamide)

• Product Name: 2-Methyl-N,N-dipropan-2-yl-propanamide
• CAS No: 6282-98-0
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• MDL: MFCD00800590
• CID: 525362
• Update Time: 2026-04-29

2-Methyl-N,N-dipropan-2-yl-propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-N,N-dipropan-2-yl-propanamide
• 2-methyl-N,N-di(propan-2-yl)propanamide
• diisopropylisobutyramide
• N,N-Diisopropyl-2-methylpropanamide
• N,N-diisopropyl-2-methylpropionamide
• N,N-Diisopropyl-isobutyramid
• N,N-Diisopropylisobutyramide

• MDL： MFCD00800590

Computed Properties

• Exact Mass: 171.16200
• Monoisotopic Mass: 171.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4

Experimental Properties

• Color/Form: White or light yellow crystals
• Density: 0.9419 (rough estimate)
• Boiling Point: 301.29°C (rough estimate)
• Flash Point: 75.9°C
• Refractive Index: 1.4621 (estimate)
• PSA: 20.31000
• LogP: 2.28780
• Solubility: Not determined

2-Methyl-N,N-dipropan-2-yl-propanamide Security Information

• Hazard Category Code： 52/53
• Safety Instruction： S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-Methyl-N,N-dipropan-2-yl-propanamide

Comprehensive Analysis of 2-Methyl-N,N-dipropan-2-yl-propanamide (CAS No. 6282-98-0): Properties, Applications, and Industry Trends

2-Methyl-N,N-dipropan-2-yl-propanamide (CAS No. 6282-98-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This tertiary amide derivative, characterized by its branched alkyl groups, exhibits remarkable stability and solubility profiles, making it a valuable intermediate in synthetic chemistry. The compound's molecular structure features a central carbonyl group flanked by isopropyl substituents, contributing to its distinctive physicochemical characteristics.

Recent studies highlight the growing importance of 2-Methyl-N,N-dipropan-2-yl-propanamide in green chemistry applications, particularly as researchers seek more sustainable synthetic pathways. The compound's low volatility and thermal stability align with current industry demands for safer chemical processing. Analytical techniques including GC-MS and NMR spectroscopy confirm its high purity (>98%) in commercial samples, with typical appearance ranging from colorless to pale yellow liquid at room temperature.

The synthetic versatility of CAS No. 6282-98-0 has sparked innovation across multiple sectors. In pharmaceutical development, its amide functionality serves as crucial building block for drug discovery programs targeting neurological and metabolic disorders. The compound's lipophilic nature enhances membrane permeability in bioactive molecules, addressing a key challenge in modern medicinal chemistry. Meanwhile, material scientists are exploring its potential as plasticizer alternative in polymer formulations, responding to regulatory pressures on traditional phthalate esters.

Market analysis reveals increasing global demand for 2-Methyl-N,N-dipropan-2-yl-propanamide, particularly from Asia-Pacific research hubs. This trend correlates with rising investments in specialty chemicals and custom synthesis services. Quality specifications typically require moisture content below 0.5% and heavy metal limits under 10 ppm, reflecting stringent GMP standards for fine chemicals. Storage recommendations emphasize protection from light in tightly sealed containers at controlled temperatures (15-25°C).

From an environmental perspective, biodegradability studies indicate moderate breakdown rates for CAS No. 6282-98-0 under aerobic conditions. This positions the compound favorably compared to persistent organic pollutants, though proper waste management protocols remain essential. Regulatory filings show compliance with major chemical inventories including TSCA and EINECS, facilitating international trade. Recent patent literature discloses novel catalytic methods for its production, reducing energy consumption by 30-40% versus traditional routes.

Emerging applications in electronic materials have expanded the utility spectrum of 2-Methyl-N,N-dipropan-2-yl-propanamide. Its dielectric properties show promise for semiconductor manufacturing, particularly in photoresist formulations. The compound's compatibility with ionic liquids has enabled breakthroughs in energy storage systems, aligning with global renewable energy initiatives. Analytical challenges in trace detection have been addressed through advanced HPLC methodologies achieving ppb-level sensitivity.

Quality control protocols for CAS No. 6282-98-0 emphasize comprehensive spectroscopic characterization, with infrared spectroscopy confirming the characteristic amide I band at ~1640 cm⁻¹. Thermogravimetric analysis demonstrates decomposition onset above 200°C, confirming suitability for high-temperature processes. The compound's Hansen solubility parameters (δD ~16.5, δP ~5.2, δH ~7.8 MPa¹/²) guide formulation scientists in solvent selection for optimal performance.

Industrial scale-up considerations for 2-Methyl-N,N-dipropan-2-yl-propanamide production highlight the importance of continuous flow chemistry approaches to enhance yield and purity. Process safety assessments confirm favorable flammability profiles (flash point >100°C) and minimal corrosivity to common construction materials. Transportation classifications typically designate the compound as non-hazardous under normal conditions, simplifying logistics for global supply chains.

Cutting-edge research explores the compound's potential in asymmetric synthesis as chiral auxiliary, leveraging its sterically hindered amide group. Computational chemistry studies using molecular docking simulations reveal interesting interactions with biological targets, particularly enzymes involved in lipid metabolism. These findings open new avenues for precision medicine applications while maintaining excellent toxicological profiles in preclinical assessments.

The future outlook for CAS No. 6282-98-0 appears robust, driven by innovation in catalysis science and formulation technology. Industry analysts project 6-8% annual growth for similar performance chemicals through 2030, with particular strength in bio-based materials development. Ongoing optimization of atom economy in synthetic routes continues to improve the sustainability profile of this valuable chemical intermediate.